Spiro[2.5]octan-1-ylmethanol

• IUPAC Name: spiro[2.5]octan-2-ylmethanol
• InChI: InChI=1S/C9H16O/c10-7-8-6-9(8)4-2-1-3-5-9/h8,10H,1-7H2
• InChI Key: LRHMMOPOHARQBR-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2(CC1)CC2CO
• Molecular Formula: C9H16O
• Molecular Weight: 140.22 g/mol
• CAS RN: 200055-30-7

Description

Spiro[2.5]octan-1-ylmethanol is a chemical compound that belongs to the class of spiro compounds. Spiro compounds are molecules containing two rings with only one shared atom. They have attracted significant interest in medicinal chemistry due to their numerous biological activities attributed primarily to their versatility and structural similarity to important pharmacophore centers.

Synthesis Analysis

The synthesis of spiro compounds has been a significant objective in organic and medicinal chemistry. An efficient one-pot approach for the synthesis of spiro[2.5]octa-4,7-dien-6-ones by employing para-quinone methides has been developed. The reaction proceeded smoothly in high yields under mild conditions without the use of metals.

Scientific Research Applications

• Cationic Rearrangements and Stability Studies Spiro[2.5]octan-1-ylmethanol, through its derivative 4-spiro[2.5]octanol, demonstrates interesting behavior in ionization studies. Prakash et al. (1987) explored this compound under various conditions, observing the formation of a static 4-spiro[2.5]octyl cation. This cation was found to be a long-lived secondary cyclohexyl cation stabilized by an adjacent spirocyclopropane ring. This research contributes to the understanding of cationic rearrangements and stability in complex organic molecules (Prakash, Fung, Olah, & Rawdah, 1987).

• Cycloaddition Reactions and Novel Rearrangements The compound is also involved in cycloaddition reactions leading to novel rearrangements. Şenol et al. (2016) described the reaction of spiro[2.4]hepta-4,6-dien-1-ylmethanol with phenyltriazolinedione, leading to a new type of rearranged product. This study highlights the compound's role in facilitating unique chemical transformations, which is significant for synthetic chemistry (Şenol, Bayrak, Menzek, Şahin, & Karakuş, 2016).

• Mechanism Investigation in Cytochrome P450 Enzymes Spiro[2.5]octan-1-ylmethanol has been used to investigate the mechanisms of hydrocarbon hydroxylation by cytochrome P450 enzymes. Auclair et al. (2002) used spiro[2.5]octane as a probe to study the hydroxylation process in both mammalian and bacterial cytochrome P450 enzymes. Their findings suggest a radical rebound mechanism in these enzymes, which is crucial for understanding drug metabolism and detoxification processes (Auclair, Hu, Little, Ortiz de Montellano, & Groves, 2002).

• Solvolysis Studies and Structural Analysis The solvolysis of derivatives of spiro[2.5]octan-1-ylmethanol has been analyzed to understand the structural and reactive properties of small ring compounds. Tsuji et al. (1967) conducted detailed studies on solvolysis rates and products, contributing to the knowledge of chemical kinetics and reaction mechanisms in organic chemistry (Tsuji, Moritani, & Nishida, 1967).

• Gaseous Conformational Analysis The gaseous phase structure and conformational behavior of spiro[2.5]octan-1-ylmethanol derivatives have been explored using microwave spectroscopy and molecular mechanics calculations. Boulebnane, Roussy, and Iratçabal (1988) focused on the gas-phase structure of 1-oxa-spiro[2.5]octane, revealing insights into the effects of spiro substitution on the conformational dynamics of cyclohexane rings (Boulebnane, Roussy, & Iratçabal, 1988).